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Compound of Interest

Compound Name: 1-Chlorohexane

CAS No.: 70776-07-7

Cat. No.: B7769338

Get Quote

Executive Safety Profile
1-Chlorohexane (Hexyl chloride) presents a dual-hazard profile: it is a Flammable Liquid

(Category 3) and a Halogenated Organic Solvent.[1] While it shares the lipophilic properties of

hexane, the chlorine substitution increases its polarity and permeation aggression against

standard polymers.[2]

Critical Hazard Data:
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Property Value Operational Implication

CAS Number 544-10-5
Unique identifier for
inventory/waste tracking.
[1]

Flash Point 26°C - 27°C (79°F)

High Risk. Vapors can ignite at

room temperature.[2][1]

Grounding is mandatory.[2][1]

GHS Classification
H226 (Flammable), H315 (Skin

Irrit.), H319 (Eye Irrit.)[2][1]

Requires flame-resistant

clothing and chemical splash

protection.[1]

| Solubility | Immiscible with water | Do not use water to clean spills; it will spread the burning

liquid.[1] |

The Barrier Strategy: Glove Selection Protocol
The "Nitrile Fallacy": Many researchers assume that because 1-chlorohexane is an alkyl chain

(like hexane), standard nitrile gloves provide extended protection.[2] This is incorrect. The

chlorine atom introduces a dipole moment that facilitates faster permeation through the nitrile

matrix compared to pure alkanes.[1]

Causality: Chlorinated hydrocarbons cause swelling and degradation in nitrile polymer

matrices, reducing breakthrough times significantly compared to non-chlorinated analogs.[2]

Glove Selection Matrix
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Application
Recommended
Material

Breakthrough Time Protocol

Incidental Splash

(Pipetting, <10 mL)

Nitrile (Double

Gloved)
10–30 mins

Technique: Wear two

pairs of 4-5 mil nitrile

gloves.[2] If splashed,

immediately strip the

outer glove, inspect

the inner glove, and

replace.

Immersion / Bulk

Transfer (>100 mL)

Viton® or Silver

Shield® (Laminate)
>480 mins

Mandatory: Use for

spill cleanup or when

handling large

volumes.[1] These

materials resist the

swelling caused by

halogenated solvents.

[1]

Anhydrous Handling
PVA (Polyvinyl

Alcohol)
>480 mins

Restriction: Excellent

resistance to 1-

chlorohexane but

dissolves in water.[1]

Use only for strictly

anhydrous processes.

Self-Validating Glove Check (The Inflation Test): Before donning Viton or Silver Shield gloves

(which are often re-used due to cost), perform this step:

Trap air inside the glove by rolling the cuff.[1]

Squeeze the glove to pressurize the fingers.[1]

Listen/feel for air leaks.[1][3] If it leaks air, it will leak chemical. Discard immediately.[1]

Respiratory & Body Defense
Respiratory Protection
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1-Chlorohexane has a vapor pressure of ~9.37 mmHg at 25°C. While not highly volatile like

dichloromethane, its vapors are heavier than air and will accumulate in the "breathing zone"

(lower 12 inches of the hood).[2]

Primary Engineering Control: Chemical Fume Hood (Face velocity: 100 fpm).[1]

Secondary Protection (Outside Hood): Full-face respirator with Organic Vapor (OV)

cartridges (Black label).[1]

Why: The OV cartridge contains activated charcoal which adsorbs the organic solvent.[1]

Change Schedule: If you taste/smell a "sweet" solvent odor, the cartridge is saturated

(breakthrough).[1] Replace immediately.

Body & Eye Protection[1][4][5][6]
Eyes: Chemical Splash Goggles (ANSI Z87.1).[1] Note: Safety glasses are insufficient for

liquids that are both flammable and irritating; vapors can bypass glasses.

Body:Flame-Resistant (FR) Lab Coat.

Material: Nomex or treated cotton.[1] Avoid synthetic blends (polyester/nylon) which melt

into the skin during a flash fire.[1]

Static Control: 1-Chlorohexane is a static accumulator.[1] Wear cotton clothing

underneath PPE to reduce static discharge potential.[1]

Operational Workflows
Workflow Logic Diagram
The following diagram outlines the decision process for selecting PPE and engineering controls

based on the volume of 1-chlorohexane handled.
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Task: Handling 1-Chlorohexane

Check Volume / Operation

Small Scale
(< 10 mL, Pipetting)

Analytical

Large Scale / Bulk
(> 100 mL, Pouring)

Prep/Synthesis

Engineering Control:
Standard Fume Hood

Engineering Control:
Fume Hood + Grounding Cables

Gloves:
Double Nitrile (Splash Only)

Gloves:
Viton® or Silver Shield®

Body/Eye:
FR Lab Coat + Splash Goggles

Proceed with Experiment

Click to download full resolution via product page

Caption: Decision logic for PPE selection based on operational scale. Note the escalation to

grounding and heavy-duty gloves for bulk handling.

Step-by-Step Handling Protocol
A. Bulk Transfer (>100 mL)
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Bonding & Grounding: Connect a grounding wire between the source drum and the receiving

vessel before opening the container.[1] 1-Chlorohexane has low conductivity and generates

static charge during flow.[1]

PPE Check: Don Viton gloves and FR lab coat.[1]

Ventilation: Ensure sash is at the working height marker.

Transfer: Pour slowly to minimize splashing. Use a funnel made of compatible material

(Glass or HDPE; avoid Polystyrene).[2][1]

B. Waste Disposal

Classification:Halogenated Organic Waste.[1]

Segregation: Do NOT mix with non-halogenated solvents (e.g., Acetone, Hexane) if your

facility separates them.[2] Halogenated waste is significantly more expensive to incinerate;

mixing contaminates the cheaper non-halogenated stream.[1]

Container: Store in amber glass or HDPE containers. Ensure the cap has a PTFE liner to

prevent gasket swelling.[1]

Emergency Response Protocols
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Scenario Immediate Action Secondary Action

Skin Contact

Flush immediately with water

for 15 mins.[1][3] Soap is

essential (lipophilic chemical).

[1]

Remove contaminated clothing

carefully.[1][3][6] If skin is

red/blistered, seek medical

attention.[1]

Eye Contact
Irrigate at eyewash station for

15 mins. Hold eyelids open.

Do not rub eyes.[1] Seek

ophthalmological evaluation.

Spill (< 100 mL)
Cover with vermiculite or

activated charcoal pads.[1]

Place in a fume hood to

evaporate or seal in a waste

bag.[1]

Spill (> 100 mL)
Evacuate the lab. Pull fire

alarm if vapors are dense.[1]

Call EHS/Fire Dept.[1] Do not

attempt cleanup without SCBA

if ventilation is poor.[1]

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 10992, 1-Chlorohexane.[2][1] Retrieved from [Link]

Occupational Safety and Health Administration (OSHA).Occupational Safety and Health

Standards: Toxic and Hazardous Substances (1910.1000).[2][1] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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